Cas no 355829-30-0 (1-(3-Chlorophenyl)pyrazolidine-3,5-dione)

• Product Name: 1-(3-Chlorophenyl)pyrazolidine-3,5-dione
• CAS No: 355829-30-0
• MF: C₉H₇ClN₂O₂
• MW: 210.6171
• CID: 4741458
• Update Time: 2025-05-25

1-(3-Chlorophenyl)pyrazolidine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)pyrazolidine-3,5-dione
• CBMicro_024060
• Cambridge id 5552281
• MixCom6_001084
• Oprea1_347558
• STL477154
• STL372620
• BBL026007
• T8786
• ST45018860
• 1-(3-chlorophenyl)-1,2-diazolidine-3,5-dione
• 2-(3-chlorophenyl)-5-hydroxy-2,4-dihydro-3H-pyrazol-3-one
• 1-(3-Chlorophenyl)pyrazolidine-3,5-dione

• Inchi： 1S/C9H7ClN2O2/c10-6-2-1-3-7(4-6)12-9(14)5-8(13)11-12/h1-4H,5H2,(H,11,13)
• InChI Key： APADQNGCMHCBLF-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C(=C1[H])N1C(C([H])([H])C(N1[H])=O)=O

Computed Properties

• Exact Mass: 210.019605g/mol
• Monoisotopic Mass: 210.019605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 210.62g/mol
• XLogP3: 1.3
• Topological Polar Surface Area: 49.4

Additional information on 1-(3-Chlorophenyl)pyrazolidine-3,5-dione

1-(3-Chlorophenyl)pyrazolidine-3,5-dione: A Comprehensive Overview

The compound with CAS No 355829-30-0, commonly referred to as 1-(3-Chlorophenyl)pyrazolidine-3,5-dione, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyrazolidinediones, which are known for their versatile applications in pharmaceuticals, agrochemicals, and materials science. The pyrazolidine-3,5-dione core structure is a fused bicyclic system that imparts unique electronic and steric properties to the molecule, making it a valuable building block for various chemical transformations.

Recent studies have highlighted the potential of 1-(3-Chlorophenyl)pyrazolidine-3,5-dione as a precursor for synthesizing bioactive compounds. For instance, researchers have explored its role in the development of novel anti-inflammatory agents. The chlorophenyl substituent at the 3-position of the pyrazolidine ring introduces electron-withdrawing effects, which can enhance the molecule's reactivity and selectivity in biological systems. This property has been leveraged in designing drugs targeting specific inflammatory pathways, such as cyclooxygenase (COX) enzymes.

In addition to its pharmaceutical applications, 1-(3-Chlorophenyl)pyrazolidine-3,5-dione has been investigated for its potential in agrochemicals. The compound's ability to inhibit plant pathogens has been demonstrated in recent experiments. By modifying the substituents on the pyrazolidine ring, scientists have developed analogs with enhanced bioavailability and efficacy against fungal infections in crops. These findings underscore the importance of understanding the structure-activity relationships (SAR) of this compound class.

The synthesis of 1-(3-Chlorophenyl)pyrazolidine-3,5-dione typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the condensation of amines with carbonyl compounds under acidic or basic conditions. The introduction of the chlorophenyl group is often achieved through nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

From a structural perspective, 1-(3-Chlorophenyl)pyrazolidine-3,5-dione exhibits a rigid bicyclic framework that contributes to its stability and reactivity. The dione functionality within the pyrazolidine ring provides multiple sites for chemical modification, allowing researchers to explore a wide range of derivatives. These derivatives have been tested for their activity against various biological targets, including kinases, proteases, and receptors.

One of the most promising areas of research involving 1-(3-Chlorophenyl)pyrazolidine-3,5-dione is its application in drug delivery systems. The compound's ability to form stable complexes with other molecules has led to its use as a carrier in targeted drug delivery. For example, researchers have developed nanoparticles loaded with this compound for delivering anticancer agents directly to tumor cells. This approach not only enhances therapeutic efficacy but also reduces systemic toxicity.

In conclusion, 1-(3-Chlorophenyl)pyrazolidine-3,5-dione is a versatile compound with significant potential in multiple fields. Its unique chemical properties and diverse applications make it an important subject of ongoing research. As new studies continue to uncover its capabilities, this compound is expected to play an increasingly vital role in advancing both medicinal and agricultural sciences.